Cas no 1361536-80-2 (3-Fluoro-6-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Fluoro-6-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine
• CAS No: 1361536-80-2
• MF: C₁₂H₄Cl₃F₄N
• MW: 344.519474029541
• CID: 4967707
• Update Time: 2025-06-08

3-Fluoro-6-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-6-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F4N/c13-6-2-1-5(9(14)10(6)15)8-4-3-7(16)11(20-8)12(17,18)19/h1-4H
• InChI Key： UAEJCWYOBFWPJZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(=C(C(F)(F)F)N=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 5.4
• Topological Polar Surface Area: 12.9

Additional information on 3-Fluoro-6-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Fluoro-6-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine (CAS No. 1361536-80-2)

3-Fluoro-6-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine (CAS No. 1361536-80-2) is a specialized fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. This compound features a unique combination of halogenated substituents, including fluorine and chlorine atoms, which contribute to its distinct chemical properties and reactivity. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in crop protection, drug discovery, and advanced material synthesis.

The structural complexity of 3-Fluoro-6-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine makes it a valuable building block for designing high-performance chemicals. Its trifluoromethyl group enhances lipophilicity and metabolic stability, traits highly sought after in modern pesticide formulations and bioactive molecules. Recent studies highlight its role in developing next-generation fungicides, where its multi-halogenated structure disrupts pathogen cell membranes more effectively than conventional alternatives.

From a synthetic chemistry perspective, the CAS No. 1361536-80-2 compound exemplifies advancements in heterocyclic chemistry. The presence of both fluoro and trichlorophenyl moieties allows for selective functionalization, enabling researchers to explore novel structure-activity relationships (SAR). This adaptability aligns with current trends in precision agriculture and targeted therapeutics, where tailored molecular designs are critical for efficacy and environmental safety.

Environmental and regulatory considerations surrounding halogenated compounds have also driven innovation in the production of 3-Fluoro-6-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine. Manufacturers now employ green chemistry principles to minimize waste and reduce energy consumption during synthesis. Such practices address growing consumer demand for sustainable agrochemicals while complying with stringent global regulations like the European Green Deal.

In the pharmaceutical sector, derivatives of this compound are being investigated for their potential as kinase inhibitors or anti-inflammatory agents. The electron-withdrawing effects of its substituents make it particularly useful in modulating protein-ligand interactions, a hot topic in computational drug design. These applications are frequently discussed in forums focusing on AI-driven molecular modeling, reflecting broader industry interest in digital chemistry tools.

Analytical characterization of CAS No. 1361536-80-2 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound’s purity and structural integrity—critical factors for reproducibility in both academic and industrial settings. Recent publications emphasize the importance of such quality control measures in high-throughput screening workflows.

Market analysts project steady growth for fluorinated pyridine derivatives, with 3-Fluoro-6-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine positioned as a key player. Its versatility meets emerging needs in smart farming technologies and personalized medicine, two sectors experiencing rapid digital transformation. Stakeholders frequently search for data on its patent landscape or supply chain logistics, underscoring its commercial relevance.

Future research directions may explore the compound’s behavior under nanoscale confinement or its utility in catalysis. As interdisciplinary collaborations expand, CAS No. 1361536-80-2 could bridge gaps between traditional chemistry and cutting-edge fields like molecular machines or self-healing materials. Such possibilities resonate with audiences following trends in convergent technologies.

In summary, 3-Fluoro-6-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine represents a convergence of synthetic innovation and applied science. Its multifaceted applications—from crop science to medicinal chemistry—make it a compelling subject for ongoing investigation. By addressing both technical specifications and broader industry trends, this overview provides actionable insights for researchers, formulators, and policymakers alike.